Cas no 21856-99-5 (2-Naphthalenol, 1-[(3-methoxyphenyl)azo]-)

• Product Name: 2-Naphthalenol, 1-[(3-methoxyphenyl)azo]-
• CAS No: 21856-99-5
• MF: C₁₇H₁₄N₂O₂
• MW: 278.305263996124
• CID: 1404448
• PubChem ID: 588672
• Update Time: 2025-04-20

2-Naphthalenol, 1-[(3-methoxyphenyl)azo]- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenol, 1-[(3-methoxyphenyl)azo]-
• 1-[(3-methoxyphenyl)hydrazinylidene]naphthalen-2-one
• 21856-99-5
• DVJYQWRPWFGOIT-UHFFFAOYSA-N
• Naphthalene-1,2(1H,2H)-dione, 1-(3-methoxyphenylhydrazone)
• DTXSID00418702
• AC1NSYSP
• 2-Naphthalenol, 1-[2-(3-methoxyphenyl)diazenyl]-
• 1,2-Naphthalenedione 1-[(3-methoxyphenyl)hydrazone] #
• (e)-1-((3-methoxyphenyl)diazenyl)naphthalen-2-ol

• Inchi： 1S/C17H14N2O2/c1-21-14-7-4-6-13(11-14)18-19-17-15-8-3-2-5-12(15)9-10-16(17)20/h2-11,20H,1H3/b19-18+
• InChI Key： YQUBLXWXXNFKSW-VHEBQXMUSA-N
• SMILES： OC1=CC=C2C=CC=CC2=C1/N=N/C1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 278.10562
• Monoisotopic Mass: 278.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 54.2Ų

Experimental Properties

• PSA: 54.18